1-(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)-2-(thiophen-3-yl)ethanone

• IUPAC Name: 1-[3-[3-(dimethylamino)pyrazin-2-yl]oxypiperidin-1-yl]-2-thiophen-3-ylethanone
• InChI: InChI=1S/C17H22N4O2S/c1-20(2)16-17(19-7-6-18-16)23-14-4-3-8-21(11-14)15(22)10-13-5-9-24-12-13/h5-7,9,12,14H,3-4,8,10-11H2,1-2H3
• InChI Key: DLBLDFTWKOSAIP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=CN=C1OC2CCCN(C2)C(=O)CC3=CSC=C3
• Molecular Formula: C17H22N4O2S
• Molecular Weight: 346.4 g/mol

Description

1-(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)-2-(thiophen-3-yl)ethanone is a useful research compound. Its molecular formula is C17H22N4O2S and its molecular weight is 346.45. The purity is usually 95%.
BenchChem offers high-quality 1-(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)-2-(thiophen-3-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)-2-(thiophen-3-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Generation of Structurally Diverse Libraries

• The study by Roman (2013) demonstrates the use of a ketonic Mannich base derived from 2-acetylthiophene as a starting material in various alkylation and ring closure reactions to generate a diverse library of compounds. This work highlights the potential of such compounds in creating structurally diverse libraries for various applications in medicinal chemistry and drug discovery Roman, 2013.

Synthesis of New Potential Oligonucleotide Stabilization Agents

• Sottofattori et al. (2002) explored the synthesis of 3-Amino-Substituted Oxonaphthopyran-carbaldehydes and Tetrahydropyrimidinethanones as new potential oligonucleotide stabilization agents. This indicates the compound's relevance in synthesizing agents that could stabilize oligonucleotides, which is crucial in genetic research and therapy Sottofattori, Anzaldi, Balbi, Artali, & Bombieri, 2002.

Optical Properties for Material Science

• A study by Palion-Gazda et al. (2019) on the optical properties of trisheterocyclic systems with electron-donating amino groups, including dimethylamine and piperidine, suggests potential applications in material science, particularly in the development of materials with specific optical properties for electronics and photonics Palion-Gazda, Machura, Klemens, Szłapa-Kula, Krompiec, Siwy, Janeczek, Schab-Balcerzak, Grzelak, & Maćkowski, 2019.

Antimicrobial and Antitubercular Activity

• Research by Merugu, Ramesh, and Sreenivasulu (2010) on microwave-assisted synthesis of isoindoline-1,3-diones with antimicrobial activity underscores the potential use of similar compounds in developing new antimicrobial agents, reflecting the broader applicability in pharmaceutical research and development Merugu, Ramesh, & Sreenivasulu, 2010.

Electrochemical DNA Interaction Studies

• Istanbullu et al. (2017) investigated the interaction of Mannich base derivatives with DNA using electrochemical methods. This work indicates the potential application of compounds like "1-(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)-2-(thiophen-3-yl)ethanone" in studying DNA interactions, which can be valuable in understanding genetic material's chemical interactions and drug-DNA interactions Istanbullu, Karadeniz, Erciyas, & Gürsan, 2017.